Cas no 579476-62-3 ([2,4'-Bipyridine]-4-carboxylic acid, 2'-methyl-, methyl ester)
579476-62-3 structure
Product Name:[2,4'-Bipyridine]-4-carboxylic acid, 2'-methyl-, methyl ester
CAS No:579476-62-3
MF:C13H12N2O2
MW:228.246582984924
CID:1607629
PubChem ID:69490009
Update Time:2025-04-21
[2,4'-Bipyridine]-4-carboxylic acid, 2'-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- [2,4'-Bipyridine]-4-carboxylic acid, 2'-methyl-, methyl ester
- 579476-62-3
- DB-198412
- SCHEMBL5564450
- 2'-methyl-[2,4']bipyridinyl-4-carboxylic acid methyl ester
- methyl 2-(2-methylpyridin-4-yl)pyridine-4-carboxylate
- VLGJAQOVHJDEAJ-UHFFFAOYSA-N
-
- Inchi: 1S/C13H12N2O2/c1-9-7-10(3-5-14-9)12-8-11(4-6-15-12)13(16)17-2/h3-8H,1-2H3
- InChI Key: VLGJAQOVHJDEAJ-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CN=C(C=1)C1C=CN=C(C)C=1)=O
Computed Properties
- Exact Mass: 228.08996
- Monoisotopic Mass: 228.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 52.1Ų
Experimental Properties
- PSA: 52.08
[2,4'-Bipyridine]-4-carboxylic acid, 2'-methyl-, methyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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